Cas no 1259438-77-1 (2,4-dichloro-6-fluoro-3-methylquinoline)

• Product Name: 2,4-dichloro-6-fluoro-3-methylquinoline
• CAS No: 1259438-77-1
• MF: C₁₀H₆Cl₂FN
• MW: 230.065743923187
• CID: 4583114
• PubChem ID: 59631220
• Update Time: 2025-06-08

2,4-dichloro-6-fluoro-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-fluoro-3-methylquinoline

• Inchi： 1S/C10H6Cl2FN/c1-5-9(11)7-4-6(13)2-3-8(7)14-10(5)12/h2-4H,1H3
• InChI Key： TZNYZKHLTMTHBU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(Cl)=C(C)C=1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,4-dichloro-6-fluoro-3-methylquinoline

Introduction to 2,4-dichloro-6-fluoro-3-methylquinoline (CAS No. 1259438-77-1)

2,4-dichloro-6-fluoro-3-methylquinoline (CAS No. 1259438-77-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a quinoline core substituted with dichloro, fluoro, and methyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry due to its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimalarial, antibacterial, and anticancer properties. The introduction of halogen substituents, such as chlorine and fluorine, can significantly enhance the potency and selectivity of these compounds. In the case of 2,4-dichloro-6-fluoro-3-methylquinoline, the presence of these substituents not only improves its pharmacological profile but also enhances its stability and solubility.

Recent studies have highlighted the potential of 2,4-dichloro-6-fluoro-3-methylquinoline in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiproliferative activity against various cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the unique arrangement of functional groups on the quinoline ring.

In another study, researchers investigated the antimicrobial properties of 2,4-dichloro-6-fluoro-3-methylquinoline. The results showed that the compound was effective against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action was found to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that 2,4-dichloro-6-fluoro-3-methylquinoline could be a promising lead compound for the development of new antimicrobial agents.

Beyond its direct biological activities, 2,4-dichloro-6-fluoro-3-methylquinoline has also been explored as a building block for more complex molecules. Its versatile reactivity allows it to be readily modified through various synthetic transformations, enabling the synthesis of structurally diverse derivatives with tailored properties. This makes it an attractive starting material for drug discovery programs aimed at identifying new therapeutic leads.

The synthesis of 2,4-dichloro-6-fluoro-3-methylquinoline has been optimized using modern synthetic methods. One common approach involves the condensation of 2-chloroaniline with an appropriate aldehyde or ketone followed by cyclization and substitution reactions to introduce the desired functional groups. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In terms of safety and handling, it is important to note that while 2,4-dichloro-6-fluoro-3-methylquinoline is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted in a well-ventilated fume hood.

The future prospects for 2,4-dichloro-6-fluoro-3-methylquinoline are promising. Ongoing research is focused on further elucidating its mechanism of action and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient and scalable synthetic methods to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, 2,4-dichloro-6-fluoro-3-methylquinoline (CAS No. 1259438-77-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.